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Compound of Interest

Compound Name: Disodium galactarate

CAS No.: 1955-73-3

Cat. No.: B161657

Get Quote

Technical Support Center: Disodium Galactarate
Solutions
Welcome to the technical support guide for Disodium galactarate. This document is designed

for researchers, scientists, and drug development professionals to navigate and resolve

common precipitation issues encountered during experimental work. By understanding the

underlying chemical principles, you can effectively troubleshoot and prevent these issues,

ensuring the integrity and success of your research.

Understanding the "Why": The Chemistry of
Disodium Galactarate Precipitation
Disodium galactarate, the disodium salt of galactaric acid (also known as mucic acid), is a

dicarboxylic acid salt. Its solubility, and therefore its tendency to precipitate, is governed by

several key chemical factors. A clear grasp of these principles is the first step in effective

troubleshooting.
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The Critical Role of pH
The solubility of Disodium galactarate is highly dependent on the pH of the solution.

Galactaric acid has two carboxylic acid groups and, consequently, two pKa values. While

precise experimental pKa values can vary with conditions, the predicted pKa for the first proton

is approximately 2.99.[1][2]

The equilibrium between the insoluble protonated form (galactaric acid) and the soluble

deprotonated salt forms (galactarate) is dictated by the solution's pH.

At Low pH (Acidic): In acidic conditions (pH below ~4), the carboxylate groups of the

galactarate anion become protonated. This converts the soluble Disodium galactarate into

the significantly less soluble galactaric acid, causing it to precipitate out of solution.[3][4][5]

The free galactaric acid is poorly soluble in cold water.[2][6]

At Optimal pH (Neutral to Alkaline): In neutral to alkaline solutions, the equilibrium shifts

towards the deprotonated, more soluble disodium salt form.[5] Research has shown that

galactaric acid is most soluble at a pH of around 4.7 in the presence of sodium ions.[7][8]

The following diagram illustrates the chemical equilibrium. Lowering the pH shifts the

equilibrium to the left, favoring the formation of the insoluble galactaric acid.

Low pH (Acidic)

High pH (Neutral/Alkaline)

Galactaric Acid
(HOOC-(CHOH)₄-COOH)

Sparingly Soluble Precipitate

Disodium Galactarate
(Na⁺⁻OOC-(CHOH)₄-COO⁻Na⁺)

Highly Soluble in Solution

- 2H⁺
(Base Addition)

+ 2H⁺
(Acid Addition)
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Caption: pH effect on galactarate solubility.

Other Key Factors Influencing Precipitation
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Factor Causality and Mechanism Prevention Strategy

Temperature

Solubility of both galactaric

acid and its salts generally

increases with temperature.[7]

[8] Solutions prepared at

elevated temperatures may

precipitate upon cooling to

room temperature or

refrigeration if the

concentration exceeds the

solubility limit at the lower

temperature.

Prepare solutions at the

intended storage or use

temperature. If warming is

necessary to dissolve the

compound, ensure the final

concentration is stable upon

cooling. Gentle warming can

often redissolve precipitate

caused by cold storage.[9]

Common Ion Effect

The presence of a high

concentration of sodium ions

(Na⁺) from another source

(e.g., sodium phosphate, high

concentrations of NaCl) can

decrease the solubility of

Disodium galactarate.[10][11]

[12] This is due to Le

Châtelier's principle, which

drives the equilibrium towards

the formation of the solid salt

to counteract the increase in

the common ion concentration.

[11][13]

When formulating buffers or

solutions, account for all

sources of sodium ions. If high

salt concentrations are

necessary, consider reducing

the concentration of Disodium

galactarate or using a salt with

a different cation if the protocol

allows.

Solvent Composition Disodium galactarate, being a

salt, is highly polar and

exhibits poor solubility in

organic solvents like ethanol.

[2][6] Adding a high

percentage of an organic co-

solvent to an aqueous solution

of Disodium galactarate will

drastically reduce its solubility

Avoid high concentrations of

organic solvents. If a mixed-

solvent system is required,

determine the precipitation

point by titrating the organic

solvent into the aqueous stock

solution to find the maximum

tolerable percentage.[14]
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and cause precipitation.[14]

[15]

Concentration

Attempting to prepare a

solution above the intrinsic

solubility limit of Disodium

galactarate under the given

conditions (pH, temperature,

solvent) will inevitably lead to

precipitation.

Always work within known

solubility limits. If a higher

concentration is required, you

may need to adjust the pH or

temperature of the solution.

Frequently Asked Questions (FAQs)
Q1: I dissolved Disodium galactarate in water, but it crashed out after I added my acidic buffer

concentrate. What happened? This is a classic pH-related precipitation issue. Your acidic buffer

lowered the pH of the final solution, protonating the soluble galactarate and converting it into

the insoluble galactaric acid.[4][16] Always check the pH of the final solution and adjust it as

necessary to maintain solubility.

Q2: My Disodium galactarate solution was clear at room temperature, but a precipitate

formed after storing it at 4°C. Is it degraded? Degradation is unlikely. This is most often due to

temperature-dependent solubility. The concentration of your solution is likely supersaturated at

4°C. Gentle warming to room temperature with stirring should redissolve the precipitate.[9] For

long-term cold storage, consider preparing a less concentrated stock.

Q3: Can I dissolve Disodium galactarate directly in an ethanol/water mixture? This is not

recommended. Disodium galactarate is poorly soluble in alcohols.[2][6] It is best to first

dissolve it completely in water to create a stable aqueous stock solution before adding it to a

system containing an organic co-solvent. Be mindful of the final organic solvent percentage to

avoid precipitation.[14]

Q4: I'm seeing precipitation in a solution with a high concentration of other sodium salts. Why?

You are likely observing the common ion effect.[11][12] The excess sodium ions from your

other reagents are suppressing the dissolution of Disodium galactarate, leading to

precipitation.[10] Try reducing the concentration of either the Disodium galactarate or the

other sodium salts.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.thermofisher.com/blog/analyteguru/hplc-troubleshooting-precipitation-of-buffers-in-gradient/
https://pdf.benchchem.com/75/troubleshooting_precipitation_in_CAPS_buffer_preparation.pdf
https://www.benchchem.com/product/b161657/docs?utm_src=pdf-body#troubleshooting-precipitation-issues-with-disodium-galactarate-in-solution
https://www.chadsprep.com/chads-general-chemistry-videos/effects-of-ph-on-solubility/
https://www.researchgate.net/post/How_to_get_the_pure_acid_from_dihydrated_sodium_salt_of_an_acid
https://www.benchchem.com/product/b161657/docs?utm_src=pdf-body#troubleshooting-precipitation-issues-with-disodium-galactarate-in-solution
https://www.thermofisher.com/sg/en/home/technical-resources/technical-reference-library/protein-purification-isolation-support-center/protein-purification-support/protein-purification-support-troubleshooting.html
https://www.benchchem.com/product/b161657/docs?utm_src=pdf-body#troubleshooting-precipitation-issues-with-disodium-galactarate-in-solution
https://www.benchchem.com/product/b161657/docs?utm_src=pdf-body#troubleshooting-precipitation-issues-with-disodium-galactarate-in-solution
https://www.lookchem.com/casno526-99-8.html
https://foodb.ca/compounds/FDB001205
https://www.thermofisher.com/blog/analyteguru/hplc-troubleshooting-precipitation-of-buffers-in-gradient/
https://en.wikipedia.org/wiki/Common-ion_effect
https://chem-textbook.ucalgary.ca/version2/chapter-15-main/precipitation-and-dissolution/common-ion-effect/
https://www.benchchem.com/product/b161657/docs?utm_src=pdf-body#troubleshooting-precipitation-issues-with-disodium-galactarate-in-solution
https://pubmed.ncbi.nlm.nih.gov/2888847/
https://www.benchchem.com/product/b161657/docs?utm_src=pdf-body#troubleshooting-precipitation-issues-with-disodium-galactarate-in-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Systematic Troubleshooting Guide
If you encounter precipitation, follow this systematic workflow to diagnose and resolve the

issue.

Caption: Systematic workflow for diagnosing precipitation.

Advanced Protocols & Methodologies
To proactively avoid issues, follow these validated protocols for solution preparation and

recovery.

Protocol 1: Preparation of a Stable 1 M Disodium
Galactarate Stock Solution
This protocol ensures complete dissolution and stability by controlling the pH from the outset.

Materials:

Galactaric acid (Mucic Acid) (MW: 210.14 g/mol )[1]

Sodium hydroxide (NaOH), 5 M solution

High-purity, deionized water

Calibrated pH meter

Volumetric flask (e.g., 100 mL)

Stir plate and stir bar

Methodology:

Weigh Compound: Weigh 21.01 g of Galactaric acid and add it to a beaker containing a stir

bar and approximately 80 mL of deionized water. The suspension will appear cloudy.

Initial Mixing: Begin stirring the suspension. Do not expect the acid to dissolve at this stage.
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pH Adjustment for Dissolution: Slowly add the 5 M NaOH solution dropwise while

continuously monitoring the pH. As the pH increases, the galactaric acid will deprotonate and

begin to dissolve.

Target pH: Continue adding NaOH until the solid material is completely dissolved and the pH

is stable between 7.0 and 8.0. This ensures the equilibrium is fully shifted to the soluble

disodium salt form.[17]

Final Volume Adjustment: Quantitatively transfer the clear solution to a 100 mL volumetric

flask. Rinse the beaker with a small amount of deionized water and add the rinsate to the

flask.

Bring to Volume: Add deionized water to the flask until the meniscus reaches the 100 mL

calibration mark.

Finalization: Cap the flask and invert several times to ensure homogeneity. Filter through a

0.22 µm filter for sterile applications. Store at room temperature.

Protocol 2: Resolubilizing Precipitated Disodium
Galactarate
This method can be used to recover a solution that has precipitated due to a drop in pH or

temperature.

Methodology:

Diagnosis: Before proceeding, confirm the likely cause using the troubleshooting workflow

above.

Thermal Treatment (for cold-induced precipitate): Place the vessel in a water bath set to 30-

40°C. Stir or agitate the solution until the precipitate redissolves. Allow the solution to cool to

room temperature to confirm its stability. If it precipitates again, the solution is supersaturated

and requires dilution.

pH Adjustment (for acid-induced precipitate): Place the solution on a stir plate. Add a dilute

solution of NaOH (e.g., 0.5 M or 1 M) dropwise. Monitor the pH and observe the precipitate.
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Continue adding base slowly until the precipitate is fully dissolved and the pH is in the

neutral to alkaline range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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